Cas no 65784-85-2 ( )
structure
Product Name:
CAS No:65784-85-2
MF:C13H23NO9
MW:337.323024988174
CID:962546
PubChem ID:428850
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-[(4,8-dihydroxy-2-oxa-6-azabicyclo[3.2.1]octan-3-yl)oxy]-6-methoxycyclohexane-1,2,3,4-tetrol
- AC1L8MDA
- NSC244243
- 65784-85-2
- DTXSID20330316
- NSC-244243
-
-
- Inchi: 1S/C13H23NO9/c1-21-11-9(19)7(17)8(18)10(20)12(11)23-13-6(16)4-5(15)3(22-13)2-14-4/h3-20H,2H2,1H3
- InChI Key: NUVUKVCTLYZNAJ-UHFFFAOYSA-N
- SMILES: O1C(C(C2C(C1CN2)O)O)OC1C(C(C(C(C1OC)O)O)O)O
Computed Properties
- Exact Mass: 337.13729
- Monoisotopic Mass: 337.13728131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.6
- Topological Polar Surface Area: 161Ų
Experimental Properties
- PSA: 161.1
- LogP: -4.40890
Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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